Cas no 942006-01-1 (1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide)

• Product name: 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide
• CAS No: 942006-01-1
• MF: C₂₁H₂₃F₂N₃O₂
• MW: 387.423032045364
• CID: 5830276
• PubChem ID: 16809606

1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-fluoroanilino)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• N-(4-fluorobenzyl)-1-(2-((4-fluorophenyl)amino)-2-oxoethyl)piperidine-4-carboxamide
• 942006-01-1
• F2356-0421
• AKOS024642965
• CCG-281028
• 1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide

• Inchi： 1S/C21H23F2N3O2/c22-17-3-1-15(2-4-17)13-24-21(28)16-9-11-26(12-10-16)14-20(27)25-19-7-5-18(23)6-8-19/h1-8,16H,9-14H2,(H,24,28)(H,25,27)
• InChI Key： LUGPRVTUQRMNPY-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(F)C=C2)=O)CCC(C(NCC2=CC=C(F)C=C2)=O)CC1

Computed Properties

• Exact Mass: 387.17583331g/mol
• Monoisotopic Mass: 387.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide

Comprehensive Analysis of 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide (CAS No. 942006-01-1)

1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide (CAS No. 942006-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a piperidine-4-carboxamide core, which is a common motif in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of 4-fluorophenyl groups enhances its potential for binding to specific biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to improve the metabolic stability and bioavailability of drug candidates. This compound's carbamoylmethyl and methylpiperidine moieties further contribute to its versatility, enabling interactions with enzymes and receptors involved in various physiological pathways. Researchers are particularly interested in its potential role in modulating neurotransmitter systems, which could pave the way for new treatments for neurological disorders.

The synthesis of CAS No. 942006-01-1 involves multi-step organic reactions, including amide bond formation and fluorophenyl group incorporation. These processes require precise control to ensure high purity and yield, which are critical for its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and suitability for further research. The compound's stability under various conditions is also a topic of investigation, as it influences its potential for formulation and delivery.

One of the most frequently asked questions about 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide is its potential therapeutic applications. While detailed clinical data may not yet be available, preliminary studies suggest its relevance in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are implicated in conditions like chronic pain and anxiety. The compound's ability to cross the blood-brain barrier (BBB) is another area of active research, as it could enhance its efficacy in CNS-related applications.

From an industrial perspective, the scalability of CAS No. 942006-01-1 production is a key consideration. Optimizing synthetic routes to reduce costs and environmental impact aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing. Additionally, the compound's compatibility with high-throughput screening (HTS) platforms makes it a valuable tool for drug discovery pipelines, where efficiency and reproducibility are paramount.

In conclusion, 1-{(4-fluorophenyl)carbamoylmethyl}-N-(4-fluorophenyl)methylpiperidine-4-carboxamide represents a promising candidate for further exploration in drug development. Its structural features, combined with the rising interest in fluorinated pharmaceuticals, position it as a compound of significant potential. Ongoing research will likely uncover new insights into its mechanisms of action and therapeutic benefits, solidifying its place in the future of medicinal chemistry.